2-Ethyl-4-methylsulfonyl-2,3-dihydro-1,4-benzoxazine

• IUPAC Name: 2-ethyl-4-methylsulfonyl-2,3-dihydro-1,4-benzoxazine
• InChI: InChI=1S/C11H15NO3S/c1-3-9-8-12(16(2,13)14)10-6-4-5-7-11(10)15-9/h4-7,9H,3,8H2,1-2H3
• InChI Key: MGYCJRHJCIOZLO-UHFFFAOYSA-N
• Canonical SMILES: CCC1CN(C2=CC=CC=C2O1)S(=O)(=O)C
• Molecular Formula: C11H15NO3S
• Molecular Weight: 241.31 g/mol

Description

2-Ethyl-4-methylsulfonyl-2,3-dihydro-1,4-benzoxazine, also known as EMD 57033, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Scientific Research Applications

2-Ethyl-4-methylsulfonyl-2,3-dihydro-1,4-benzoxazine 57033 has been found to have a range of applications in scientific research. It has been used as a tool for studying the function of various ion channels, including the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in pain sensation. 2-Ethyl-4-methylsulfonyl-2,3-dihydro-1,4-benzoxazine 57033 has also been used to study the function of the G protein-coupled receptor 35 (GPR35), which is involved in a range of physiological processes including inflammation and cardiovascular function.

Mechanism of Action

2-Ethyl-4-methylsulfonyl-2,3-dihydro-1,4-benzoxazine 57033 has been found to act as an antagonist of the TRPV1 channel, blocking the influx of calcium ions into cells and thereby reducing pain sensation. It has also been found to act as an agonist of the GPR35 receptor, activating downstream signaling pathways and leading to a range of physiological effects.
Biochemical and Physiological Effects
2-Ethyl-4-methylsulfonyl-2,3-dihydro-1,4-benzoxazine 57033 has been found to have a range of biochemical and physiological effects. In addition to its effects on ion channels and G protein-coupled receptors, it has been found to have anti-inflammatory effects, reduce oxidative stress, and modulate immune function. It has also been found to have neuroprotective effects, protecting against neuronal damage and degeneration.

Advantages and Limitations for Lab Experiments

2-Ethyl-4-methylsulfonyl-2,3-dihydro-1,4-benzoxazine 57033 has several advantages as a tool for scientific research. It is a highly specific compound, acting on specific ion channels and receptors, which allows for precise control of experimental conditions. It is also relatively easy to synthesize, making it readily available for use in research. However, one limitation of 2-Ethyl-4-methylsulfonyl-2,3-dihydro-1,4-benzoxazine 57033 is that it has not been extensively studied in vivo, and its effects in whole organisms are not well understood.

Future Directions

There are several future directions for research on 2-Ethyl-4-methylsulfonyl-2,3-dihydro-1,4-benzoxazine 57033. One area of interest is its potential use as a therapeutic agent for pain management, given its effects on the TRPV1 channel. Additionally, further research is needed to fully understand the mechanisms of action of 2-Ethyl-4-methylsulfonyl-2,3-dihydro-1,4-benzoxazine 57033 and its effects on various physiological systems. Finally, there is potential for the development of new compounds based on the structure of 2-Ethyl-4-methylsulfonyl-2,3-dihydro-1,4-benzoxazine 57033, which could have even greater specificity and efficacy for scientific research and therapeutic applications.

Synthesis Methods

The synthesis of 2-Ethyl-4-methylsulfonyl-2,3-dihydro-1,4-benzoxazine 57033 involves the reaction of 4-methylsulfonyl-2-nitrophenol with ethyl glyoxylate in the presence of a base such as sodium hydride. This reaction results in the formation of a benzoxazine intermediate, which is then reduced using a reducing agent such as sodium borohydride to yield the final product, 2-Ethyl-4-methylsulfonyl-2,3-dihydro-1,4-benzoxazine 57033.